1-(2-Chlorophenyl)-3-(1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl)urea

• IUPAC Name: 1-(2-chlorophenyl)-3-[1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl]urea
• InChI: InChI=1S/C17H15ClFN3O2/c18-14-6-1-2-7-15(14)21-17(24)20-12-9-16(23)22(10-12)13-5-3-4-11(19)8-13/h1-8,12H,9-10H2,(H2,20,21,24)
• InChI Key: PVCOJQNUYGIJJP-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)C2=CC(=CC=C2)F)NC(=O)NC3=CC=CC=C3Cl
• Molecular Formula: C17H15ClFN3O2
• Molecular Weight: 347.8 g/mol

Description

1-(2-Chlorophenyl)-3-(1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl)urea, also known as CEP-26401, is a chemical compound that belongs to the urea class of compounds. CEP-26401 has been found to have potential therapeutic applications in the treatment of various diseases, including cancer and inflammation.

Scientific Research Applications

Pharmacological Applications

Research on related urea derivatives has demonstrated their potential in pharmacology, especially in influencing central nervous system (CNS) activities and receptor modulation. For instance, urea derivatives have been found to exhibit anxiolytic and muscle-relaxant properties through their action on the central nervous system, showing significant separation from other CNS activities such as anticonvulsant, sedative, and hypnotic activities (Rasmussen et al., 1978). Additionally, specific urea compounds have been identified as allosteric antagonists affecting cannabinoid CB1 receptor modulation in the cerebellum, offering insights into their potential therapeutic applications (Wang et al., 2011).

Material Science and Chemistry

Urea derivatives have shown remarkable properties in material science, particularly in enhancing the electrochromic properties of conducting polymers through copolymerization. A study on the copolymer of 1-(4-fluorophenyl)-2,5-di(thiophen-2-yl)-1H-pyrrole with 3,4-ethylene dioxythiophene demonstrated a range of different colors, indicating potential applications in electrochromic devices (Türkarslan et al., 2007).

Additionally, the synthesis and characterization of novel organic materials, such as 3-(4-chlorophenyl)-1-(pyridin-3-yl) prop-2-en-1-one, have revealed their high second harmonic generation efficiency, suggesting their utility in nonlinear optical applications and optoelectronic device fabrications (Shkir et al., 2018; Menezes et al., 2014).

Environmental and Corrosion Science

Research on urea derivatives also extends to environmental science, particularly in the context of corrosion inhibition. Studies have demonstrated the effectiveness of certain urea compounds in inhibiting mild steel corrosion in hydrochloric acid solution, showcasing their potential as corrosion inhibitors (Bahrami & Hosseini, 2012).